Cortienic Acid
Cortienic Acid
Brand Name:
Vulcanchem
CAS No.:
3597-45-3
VCID:
VC0122305
InChI:
InChI=1S/C20H28O5/c1-18-7-5-12(21)9-11(18)3-4-13-14-6-8-20(25,17(23)24)19(14,2)10-15(22)16(13)18/h9,13-16,22,25H,3-8,10H2,1-2H3,(H,23,24)/t13-,14-,15-,16+,18-,19-,20-/m0/s1
SMILES:
CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)O)O)C)O
Molecular Formula:
C₂₀H₂₈O₅
Molecular Weight:
348.4 g/mol
Cortienic Acid
CAS No.: 3597-45-3
Reference Standards
VCID: VC0122305
Molecular Formula: C₂₀H₂₈O₅
Molecular Weight: 348.4 g/mol
| CAS No. | 3597-45-3 |
|---|---|
| Product Name | Cortienic Acid |
| Molecular Formula | C₂₀H₂₈O₅ |
| Molecular Weight | 348.4 g/mol |
| IUPAC Name | (8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17-carboxylic acid |
| Standard InChI | InChI=1S/C20H28O5/c1-18-7-5-12(21)9-11(18)3-4-13-14-6-8-20(25,17(23)24)19(14,2)10-15(22)16(13)18/h9,13-16,22,25H,3-8,10H2,1-2H3,(H,23,24)/t13-,14-,15-,16+,18-,19-,20-/m0/s1 |
| Standard InChIKey | XNZSRYSTBKQWGZ-XLXYOEISSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4(C(=O)O)O)C)O |
| SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)O)O)C)O |
| Canonical SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)O)O)C)O |
| Synonyms | (11β,17α)-11,17-Dihydroxy-3-oxo-androst-4-ene-17-carboxylic Acid; 11β,17-Dihydroxy-3-oxo-androst-4-ene-17β-carboxylic Acid; 11β,17α-Dihydroxy-17β-carboxyandrost-4-en-3-one; 11β,17α-Dihydroxyandrost-4-en-3-one-17β-carboxylic Acid; 17β-Carboxy-11β,17α- |
| PubChem Compound | 11382469 |
| Last Modified | Dec 23 2021 |
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